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For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the highly sensitive, non-radioactive detection of
nucleic acids using digoxigenin (DIG)-labeled probes with chemiluminescent substrates. This
method is applicable for various blotting techniques such as Southern and Northern blots, as
well as in situ hybridization.

Principle

The DIG system relies on the specific recognition of a DIG-labeled nucleic acid probe by an
anti-DIG antibody conjugated to an enzyme, typically alkaline phosphatase (AP). The enzyme
then catalyzes a reaction with a chemiluminescent substrate, such as CDP-Star® or CSPD®,
producing light that can be detected by X-ray film or a CCD imaging system. This method offers
high sensitivity, low background, and the convenience of repeated exposures to optimize signal
detection.[1]

Experimental Workflow

The overall experimental process involves several key stages, from probe labeling to signal
detection.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b15547313?utm_src=pdf-interest
https://pubmed.ncbi.nlm.nih.gov/1370901/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15547313?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Probe & Target Preparation

Target Nucleic Acid

DIG Probe Labeling (e.g., Southern/Northern Blot)

Labeled Probe Immobilized Target

Hybridization & Washing

Hybridization of Probe to Target

'

Stringency Washes

Immunologi¢al Detection

Blocking

i

Anti-DIG-AP Incubation

'

Washing

i

Equilibration

Signal Generation & Capture

Chemiluminescent
Substrate Incubation

'

Signal Detection
(X-ray film or Imager)

Click to download full resolution via product page

Figure 1: Experimental workflow for DIG chemiluminescent detection.
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Signaling Pathway

The chemiluminescent signal is generated by the enzymatic dephosphorylation of a 1,2-
dioxetane substrate by alkaline phosphatase.
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Figure 2: Signaling pathway of chemiluminescent detection.

Detailed Protocols

The following protocols provide a step-by-step guide for performing chemiluminescent
detection of DIG-labeled probes on a standard 100 cm? membrane.

l. Hybridization and Stringency Washes

This protocol assumes that the DIG-labeled probe has been prepared and the target nucleic
acid has been transferred and cross-linked to a nylon membrane.

Solutions Required:
e DIG Easy Hyb Buffer: (Roche) or a self-made equivalent.
e 20x SSC: 3 M NacCl, 0.3 M Sodium Citrate, pH 7.0.

e 2x SSC, 0.1% SDS
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e 0.2x SSC, 0.1% SDS (pre-warmed to 65-68°C for high stringency washes).[2]
Procedure:

o Prehybridization: Place the membrane in a hybridization bottle or bag with at least 25 ml of
pre-warmed DIG Easy Hyb buffer.[2] Incubate for at least 30 minutes at the calculated
hybridization temperature (typically 65-68°C for RNA probes).[2]

o Hybridization: Denature the DIG-labeled probe by heating at 95-100°C for 5 minutes, then
immediately chill on ice.[2] Add the denatured probe to fresh, pre-warmed DIG Easy Hyb
buffer (recommended probe concentration is 25-100 ng/ml) and add it to the membrane.[2][3]

[4]
 Incubate overnight at the hybridization temperature with gentle agitation.[3]

e Low Stringency Washes: After hybridization, wash the membrane twice for 5 minutes each in
2x SSC, 0.1% SDS at room temperature.[2]

e High Stringency Washes: Wash the membrane twice for 15-20 minutes each in pre-warmed
0.2x SSC, 0.1% SDS at 65-68°C.[5]

Il. Immunological Detection

Solutions Required: (Using a kit such as the DIG Wash and Block Buffer Set is recommended).

[6]

Washing Buffer: 0.1 M Maleic acid, 0.15 M NacCl, pH 7.5, with 0.3% Tween 20.

Blocking Solution: 1x Blocking solution (e.g., 1% Blocking Reagent in Maleic acid buffer).[4]

Antibody Solution: Anti-Digoxigenin-AP, Fab fragments diluted in Blocking Solution.

Detection Buffer: 0.1 M Tris-HCI, 0.1 M NacCl, pH 9.5.[7]
Procedure:

» Rinse: Briefly rinse the membrane for 1-5 minutes in Washing Buffer.[4][8]
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» Blocking: Incubate the membrane in 100 ml of Blocking Solution for at least 30 minutes with
gentle agitation.[4][8]

» Antibody Incubation: Dilute the Anti-Digoxigenin-AP conjugate in Blocking Solution. The final
dilution will depend on the application and substrate used. Incubate the membrane in 20 ml
of the antibody solution for 30 minutes with gentle agitation.[4][8]

e Washing: Wash the membrane twice for 15 minutes each in 100 ml of Washing Buffer to
remove unbound antibody.[4][8]

o Equilibration: Equilibrate the membrane in 20 ml of Detection Buffer for 2-5 minutes.[4][8]
lll. Chemiluminescent Reaction and Detection
Reagents Required:

e Chemiluminescent Substrate: CDP-Star® or CSPD®, ready-to-use or diluted according to
the manufacturer's instructions.

Procedure:

e Substrate Application: Place the membrane, nucleic acid side up, on a clean, flat surface
(e.g., a hybridization bag or development folder).[8] Apply the chemiluminescent substrate
evenly across the membrane (approximately 0.5-1 ml for a 100 cm2 membrane).[8]

e Incubate for 5 minutes at room temperature.[8][9]

» Signal Detection: Remove excess substrate by carefully blotting the edge of the membrane.
Do not allow the membrane to dry out.[9] Seal the damp membrane in a hybridization bag or
development folder, ensuring no air bubbles are trapped.[8]

o Expose the membrane to X-ray film or a chemiluminescence imager. Initial exposure times
can range from 30 seconds to 30 minutes.[1][9] Multiple exposures can be taken to achieve
the optimal signal-to-noise ratio.[4] For CSPD, a 10-minute incubation at 37°C can enhance
the luminescent reaction.[8]

Quantitative Data Summary
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The following tables provide a summary of typical concentrations and volumes for key
reagents.

Table 1: Reagent Concentrations and Dilutions

Working
Stock . .
Reagent . Concentration/Dilut Reference
Concentration .
ion
] 25-100 ng/mlin
DIG-Labeled Probe Varies o [21[31[4]
hybridization buffer
Anti-Digoxigenin-AP, 1:5,000 to 1:10,000
750 U/ml [8][10][11]
Fab fragments (75-150 mU/ml)
Diluted 1:100 in
CDP-Star® Substrate 25 mM ) [7]
Detection Buffer
CSPD® Substrate Ready-to-use 0.25 mM [4][12]
Table 2: Incubation Times and Temperatures
Step Duration Temperature Reference
Prehybridization > 30 minutes 65-68°C [2]
o Overnight (16-24
Hybridization 65-68°C [3]
hours)
High Stringency )
2 x 15-20 minutes 65-68°C [5]
Washes
Blocking > 30 minutes Room Temperature [41[8]
Antibody Incubation 30 minutes Room Temperature [41[8]
Substrate Incubation 5 minutes Room Temperature [819]

Signal Exposure
(Initial)

30 seconds - 30

minutes

Room Temperature

[1]9]
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Troubleshooting
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Issue Possible Cause Recommendation Reference

o Check labeling
_ Inefficient probe o o
No or Weak Signal ) efficiency via direct [13]
labeling. _
detection.

Increase probe

Low probe o
) concentration in [4109]
concentration. S
hybridization buffer.
Lower the
temperature or
Excessive stringency increase the salt ]
of washes. concentration of the

high stringency wash
buffer.

) ) Decrease the antibody
Antibody conjugate o
. dilution (use more [14]
too dilute. _
conjugate).

i o ] Prolong blocking and
High Background Inefficient blocking. ) [4]
washing steps.

) Decrease probe
Probe concentration

) concentration in [4]
too high. o
hybridization buffer.
Ensure the membrane
) remains wet
Membrane dried out. [8]
throughout the
detection process.
Centrifuge the
Precipitates in the antibody vial before
Spotty Background ] ) ) [2]
antibody solution. use and pipette from
the supernatant.
Leakage of substrate Ensure excess [14]
onto the film. substrate is removed
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and the membrane is

properly sealed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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